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Compound of Interest

7-Amino-3-chloro cephalosporanic
Compound Name: d
aci

Cat. No.: B138234

Audience: Researchers, scientists, and drug development professionals.
Introduction

7-amino-3-chloro-3-cephem-4-carboxylic acid (7-ACCA) is a crucial intermediate in the
synthesis of cefaclor, a second-generation cephalosporin antibiotic.[1] Traditionally, the
production of cephalosporin intermediates involves chemical methods that often require harsh
reaction conditions, toxic reagents, and result in significant environmental waste.[2] Enzymatic
synthesis presents a green and efficient alternative, offering advantages such as mild reaction
conditions, high specificity, and reduced pollution.[3] This application note details the use of
immobilized penicillin G acylase (PGA) for the synthesis of 7-ACCA from 7-phenylacetamido-3-
chloro-3-cephem-4-carboxylic acid. Penicillin acylases are robust enzymes widely used in the
industrial production of -lactam antibiotic nuclei, such as 6-aminopenicillanic acid (6-APA) and
7-amino-3-deacetoxycephalosporanic acid (7-ADCA).[4][5]

Principle of the Method

The enzymatic synthesis of 7-ACCA is based on the hydrolytic activity of penicillin G acylase.
The enzyme selectively cleaves the phenylacetyl side chain from the precursor, 7-
phenylacetamido-3-chloro-3-cephem-4-carboxylic acid, at the C-7 position. This deacylation
reaction yields the desired 7-ACCA core and phenylacetic acid as a byproduct. The use of
immobilized PGA simplifies the process by allowing for easy separation and reuse of the
biocatalyst, which is critical for industrial applications.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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